n,n-Bis(2-cyanoethyl)octadecylamine

• Molecular Formula: C24H45N3
• Molecular Weight: 375.6 g/mol
• IUPAC Name: 3-[2-cyanoethyl(octadecyl)amino]propanenitrile
• InChI: InChI=1S/C24H45N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27(23-18-20-25)24-19-21-26/h2-19,22-24H2,1H3
• InChI Key: MDAMMVQMZWSGJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN(CCC#N)CCC#N

Description

N,n-Bis(2-cyanoethyl)octadecylamine is a useful research compound. Its molecular formula is C24H45N3 and its molecular weight is 375.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40.2 g of acrylonitrile was added dropwise to an ethanol solution (150 ml) of 41.7 g of stearylamine at room temperature over 0.5 hours, 22.5 g of acetic acid was added dropwise thereto over 0.5 hours, and then stirred at 77° C. for 10 hours. After standing to cool to room temperature, the mixed solution was added with 200 ml of water and 22.8 g of 28% ammonia water, and extracted with 500 ml of ethyl acetate. The organic layer was separated from the solution, washed twice with 100 ml of water and 50 ml of saturated saline, dried over anhydrous magnesium sulfate. After distilling off the solvent, the concentrated residue was recrystallized using isopropyl alcohol as a solvent to obtain 42.4 g of a target compound as a white solid.